Cas no 656804-73-8 (4-bromo-5-fluorobenzene-1,2-diol)

4-Bromo-5-fluorobenzene-1,2-diol is a halogenated dihydroxybenzene derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromo and fluoro substituent adjacent to two hydroxyl groups—make it a versatile intermediate for constructing complex aromatic frameworks. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of biologically active compounds. The compound’s high purity and stability under controlled conditions ensure reliable performance in demanding applications. Researchers value it for its precise functional group arrangement, enabling selective modifications in medicinal chemistry and material science.

4-bromo-5-fluorobenzene-1,2-diol structure

656804-73-8 structure

Product Name:4-bromo-5-fluorobenzene-1,2-diol

CAS No:656804-73-8

MF:C₆H₄BrFO₂

MW:206.997164726257

MDL:MFCD13177846

CID:397679

PubChem ID:21865378

Update Time:2025-05-28

4-bromo-5-fluorobenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol, 4-bromo-5-fluoro- (9CI)
- 4-Bromo-5-fluorobenzene-1,2-diol
- 1,2-Benzenediol, 4-bromo-5-fluoro-
- 4-bromo-5-fluoro-1,2-Benzenediol
- 4-bromo-5-fluoro-benzene-1,2-diol
- AG-G-47262
- ANW-64295
- CTK1J6097
- QC-7891
- SureCN1697562
- FT-0752183
- SCHEMBL1697562
- AM86121
- AKOS016006150
- F18040
- A867619
- CS-0317410
- AS-77058
- 656804-73-8
- WANIKDIRZJEJGF-UHFFFAOYSA-N
- DTXSID70619062
- MFCD13177846
- DA-39849
- 4-bromo-5-fluorobenzene-1,2-diol
- MDL： MFCD13177846
- Inchi： 1S/C6H4BrFO2/c7-3-1-5(9)6(10)2-4(3)8/h1-2,9-10H
- InChI Key： WANIKDIRZJEJGF-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1)O)O)F

Computed Properties

Exact Mass: 205.93782
Monoisotopic Mass: 205.93787g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.46

4-bromo-5-fluorobenzene-1,2-diol Pricemore >>

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TRC	B804238-10mg	4-bromo-5-fluorobenzene-1,2-diol	656804-73-8		10mg	$ 70.00	2022-06-06
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eNovation Chemicals LLC	Y1050795-100mg	1,2-Benzenediol, 4-bromo-5-fluoro- (9CI)	656804-73-8	98%	100mg	$195	2023-05-17
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